Cas no 68535-52-4 (4-(2H-1,2,3-Triazol-2-yl)phenol)

• Product Name: 4-(2H-1,2,3-Triazol-2-yl)phenol
• CAS No: 68535-52-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 2106436
• Update Time: 2023-08-03

4-(2H-1,2,3-Triazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2H-1,2,3-triazol-2-yl)phenol
• NGYPWOUTADYTBH-UHFFFAOYSA-N
• Phenol, 4-(2H-1,2,3-triazol-2-yl)-
• 4-(2H-1,2,3-Triazol-2-yl)phenol

• Inchi： 1S/C8H7N3O/c12-8-3-1-7(2-4-8)11-9-5-6-10-11/h1-6,12H
• InChI Key： NGYPWOUTADYTBH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1N=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Topological Polar Surface Area: 50.9